Cas no 2228087-06-5 (4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid
• CAS No: 2228087-06-5
• MF: C₁₂H₁₉NO₆S
• MW: 305.347362756729
• CID: 6213980
• PubChem ID: 165836222
• Update Time: 2025-06-13

4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6472591
• 4-{[(tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid
• 2228087-06-5
• 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid

• Inchi： 1S/C12H19NO6S/c1-11(2,3)19-10(17)13-12(9(16)18-4)5-7(8(14)15)20-6-12/h7H,5-6H2,1-4H3,(H,13,17)(H,14,15)
• InChI Key： NLMHFMRUUGTNBD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)CC(C(=O)OC)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.09330850g/mol
• Monoisotopic Mass: 305.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 127Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid

Research Briefing on 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid (CAS: 2228087-06-5)

The compound 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid (CAS: 2228087-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other enzyme-targeting therapeutics. Its unique thiolane ring structure, combined with the tert-butoxycarbonyl (Boc) and methoxycarbonyl protecting groups, makes it a valuable building block for the construction of complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid via a multi-step process involving ring-opening and functional group transformations. The compound exhibited excellent stability under physiological conditions, making it suitable for further derivatization and biological evaluation.

Another key finding comes from a collaborative effort between academic and industrial researchers, where this compound was utilized as a precursor in the development of novel cysteine protease inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound showed promising inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

Further investigations into the mechanism of action revealed that the thiolane core of the compound interacts with the active site of target enzymes through hydrogen bonding and hydrophobic interactions. Molecular docking studies supported these findings, providing insights into the structural requirements for optimal binding affinity and selectivity.

Ongoing research is exploring the potential of 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid in other therapeutic areas, including antimicrobial and antiviral applications. Preliminary results suggest that its derivatives may exhibit broad-spectrum activity against resistant bacterial strains and certain enveloped viruses.

In conclusion, 4-{[(Tert-butoxy)carbonyl]amino}-4-(methoxycarbonyl)thiolane-2-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse applications. Future research directions may include optimization of its pharmacokinetic properties and exploration of its use in targeted drug delivery systems.